Cas no 288399-57-5 (6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid)
288399-57-5 structure
Product Name:6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid
CAS No:288399-57-5
MF:C12H10O4
MW:218.205403804779
CID:852491
PubChem ID:2758554
Update Time:2025-04-19
6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid
- 6,8-dimethyl-4-oxochromene-2-carboxylic acid
- 6,8-DIMETHYLCHROMONE-2-CARBOXYLIC ACID
- 6,8-Dimethyl-4-oxo-4H-chromen-2-carbonsaeure
- FS-4631
- 4H-1-Benzopyran-2-carboxylic acid, 6,8-dimethyl-4-oxo-
- SCHEMBL25343075
- MFCD03424503
- CS-0318209
- G84282
- AKOS000505675
- 288399-57-5
- DB-359279
- J-017287
- DTXSID50374389
-
- MDL： MFCD03424503
- Inchi： 1S/C12H10O4/c1-6-3-7(2)11-8(4-6)9(13)5-10(16-11)12(14)15/h3-5H,1-2H3,(H,14,15)
- InChI Key： PQUJCDXKEIHDCF-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2C=C(C)C=C(C)C1=2)=O
Computed Properties
- Exact Mass: 218.05800
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Melting Point: 274-276°C
- PSA: 67.51000
- LogP: 2.10800
6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Pricemore >>
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6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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